Cas no 26342-66-5 (Rhodojaponin III)

• Product Name: Rhodojaponin III
• CAS No: 26342-66-5
• Molecular Formula: C₂₀H₃₂O₆
• Molecular Weight: 368.4645
• CID: 264165

Rhodojaponin III Properties

Names and Identifiers

• Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, (2b,3b,6b,14R)-
• Rhodojaponin III
• Rhodojaponin-III
• (2β,3β,6β,14R)-2,3-epoxygrayanotoxane-5,6,10,14,16-pentol
• Rhodoislandin B
• CID 135659019
• (1S,4R,10R,15R)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-3,4,10,15,1

• InChIKey： VUMZHZYKXUYIHM-QXYZRHDOSA-N
• Inchi： 1S/C20H32O6/c1-16(2)15-12(26-15)13-18(4,24)10-6-5-9-14(22)19(10,8-17(9,3)23)7-11(21)20(13,16)25/h9-15,21-25H,5-8H2,1-4H3/t9?,10?,11?,12?,13?,14?,15?,17-,18?,19+,20-/m1/s1
• SMILES： O1C2([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]3(C([H])(C([H])([H])[C@]45C([H])([H])[C@](C([H])([H])[H])(C([H])(C([H])([H])C([H])([H])C4([H])C(C([H])([H])[H])(C3([H])C12[H])O[H])C5([H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 368.219889g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 368.219889g/mol
• Monoisotopic Mass: 368.219889g/mol
• Topological Polar Surface Area: 114Ų
• Heavy Atom Count: 26
• Complexity: 667
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 368.5

Experimental Properties

• LogP: 0.18470
• PSA: 113.68000
• Melting Point: 285-287 ºC
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids